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Compound of Interest

Compound Name:
Benzyl (4-

oxocyclohexyl)carbamate

Cat. No.: B102631 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyl (4-
oxocyclohexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

your supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Introduction
Benzyl (4-oxocyclohexyl)carbamate is a versatile chemical intermediate utilized in various

synthetic applications, particularly in the pharmaceutical industry for the development of novel

therapeutic agents.[1] Its unique structure, incorporating a cyclohexanone ring and a

carbamate group, makes it a valuable building block in medicinal chemistry.[1][2] Given its role

in research and development, a thorough understanding of its safety profile and proper

handling procedures is paramount for the protection of laboratory personnel.

This guide provides a comprehensive overview of the known safety and handling precautions

for Benzyl (4-oxocyclohexyl)carbamate, compiled from available safety data and chemical

information.
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Hazard Identification and Classification
Benzyl (4-oxocyclohexyl)carbamate is classified as a hazardous substance. The primary

health hazard identified is serious eye irritation.[3][4][5] It may also be harmful if ingested or

inhaled and is reported to be irritating to mucous membranes and the upper respiratory tract.[3]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classification:

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Serious eye

damage/eye

irritation

2A

H319: Causes

serious eye

irritation[4][5]

GHS07 Warning

Table 1: GHS Classification for Benzyl (4-oxocyclohexyl)carbamate

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Property Value

CAS Number 16801-63-1[1][2][3][5]

Molecular Formula C₁₄H₁₇NO₃[1][5]

Molecular Weight 247.29 g/mol [1][5]

Appearance White to light brown crystal solid[1]

Melting Point 80-84 °C[4]

Purity ≥ 97-98%[1][4]

Storage Class Code 11 - Combustible Solids[4]
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Table 2: Physical and Chemical Properties of Benzyl (4-oxocyclohexyl)carbamate

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure the stability of the compound.

Handling
Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[3]

Eyewash stations and safety showers should be readily available.

Personal Protective Equipment (PPE):

Eye Protection: Wear protective safety goggles or a face shield.[3]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[3]

Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[3]

Respiratory Protection: A dust mask (type N95 or equivalent) should be worn to avoid

inhalation of dust.[3][4]

General Hygiene: Avoid breathing dust or vapor. Do not get in eyes, on skin, or on clothing.

[3] Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[6]

Storage
Conditions: Store in a cool, dry, well-ventilated place.[3] Recommended storage temperature

is between 0 - 8 °C.[1]

Containers: Keep containers tightly closed when not in use.[3]

Stability: Carbamate esters can be susceptible to hydrolysis. To maintain integrity, store in a

dry environment, such as in a desiccator with a drying agent, and consider replacing the air

with an inert gas like argon or nitrogen.[7]
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Preparation

Handling & Experiment

Post-Experiment

Start: Receive Chemical

Assess Hazards (Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

Prepare Work Area
(Chemical Fume Hood)

Weigh and Transfer Compound

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Dispose of Waste
(Follow Institutional Guidelines)

Remove PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for safely handling Benzyl (4-oxocyclohexyl)carbamate.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Causes serious eye irritation. Immediately flush

eyes with plenty of clean, running water for at

least 15 minutes, holding the eyelids open.[3][8]

[9][10] Remove contact lenses if present and

easy to do so.[4][11] Continue rinsing. Seek

immediate medical attention.[3][8]

Skin Contact

Remove contaminated clothing. Wash the

affected area with generous quantities of

running water and non-abrasive soap.[3] If

irritation persists, seek medical attention.[3]

Inhalation

May be irritating to the upper respiratory tract.[3]

Move the exposed person to fresh air at once.[3]

[9] If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek medical attention.[3]

Ingestion

May be harmful by ingestion.[3] Do NOT induce

vomiting. Rinse mouth with water. Seek medical

attention.[3]

Table 3: First Aid Procedures for Benzyl (4-oxocyclohexyl)carbamate Exposure
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Exposure Occurs

Eye Contact? Skin Contact? Inhalation? Ingestion?

Immediately flush with water for 15+ mins.
Remove contact lenses.

Seek IMMEDIATE medical attention.

Yes

Remove contaminated clothing.
Wash area with soap and water.

Seek medical attention if irritation persists.

Yes

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Seek medical attention.

Yes

Rinse mouth with water.
DO NOT induce vomiting.
Seek medical attention.

Yes

Click to download full resolution via product page

Caption: First aid decision-making process based on exposure route.

Accidental Release and Firefighting Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate: Ventilate the area and evacuate unnecessary personnel.

Protect: Wear appropriate PPE, including a respirator, impervious boots, and chemical-

resistant gloves.[3]

Contain: Scoop up the solid material and place it into a suitable, labeled container for

disposal.[3]

Clean: Wash the spill area thoroughly after material pickup is complete.[3]

Firefighting
Hazards: The compound is a combustible solid.[4] It may emit toxic fumes under fire

conditions.[3]
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Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Cool

water may be used.[3]

Disposal Considerations
All waste materials should be handled as hazardous waste. The recommended disposal

method is to dissolve or mix the material with a combustible solvent and burn it in a regulated

chemical incinerator equipped with an afterburner and scrubber.[3] Always adhere to all federal,

state, and local environmental regulations for waste disposal.[3]

Toxicological Information
While comprehensive toxicological studies for this specific compound are not widely published,

the primary known hazard is serious eye irritation.[3][4][5] It is also classified as potentially

harmful by ingestion and inhalation and is an irritant to mucous membranes and the upper

respiratory tract.[3] The health hazards of this product have not been fully investigated.[3]

Users should handle it with the assumption that it may have other unknown toxicological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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